Cas no 60059-85-0 (2-(2,4-Dinitrobenzyl)-1H-benzo[d]imidazole)

• Product Name: 2-(2,4-Dinitrobenzyl)-1H-benzo[d]imidazole
• CAS No: 60059-85-0
• MF: C₁₄H₁₀N₄O₄
• MW: 298.25360250473
• CID: 951142
• PubChem ID: 12279829
• Update Time: 2025-04-19

2-(2,4-Dinitrobenzyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dinitrobenzyl)-1H-benzo[d]imidazole
• 2-(2',4'-DINITROBENZYL)BENZIMIDAZOLE
• 2-[(2,4-dinitrophenyl)methyl]-1H-benzimidazole
• 60059-85-0
• AKOS015965104
• DTXSID60483936
• SCHEMBL2537529
• 2-(2,4-dinitrobenzyl)benzimidazole

• Inchi： 1S/C14H10N4O4/c19-17(20)10-6-5-9(13(8-10)18(21)22)7-14-15-11-3-1-2-4-12(11)16-14/h1-6,8H,7H2,(H,15,16)
• InChI Key： GPMIAXOIFANJPA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1CC1=NC2C=CC=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 298.0703
• Monoisotopic Mass: 298.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 114.96